![molecular formula C12H12N2O4 B3162709 5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid CAS No. 879996-78-8](/img/structure/B3162709.png)
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
The compound is a derivative of phenylacetic acid, which is an organic compound containing a phenyl functional group and an acetic acid functional group . It’s likely that the “5-(2,5-dimethoxyphenyl)-1H-pyrazole” part of the molecule refers to a pyrazole ring (a type of heterocyclic aromatic organic compound) attached to a 2,5-dimethoxyphenyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 2,5-dimethoxy phenylethylamine and 2,5-dimethoxy phenylacetic acid have been synthesized through various methods . These methods often involve reactions with formaldehyde or chloracetyl chloride, followed by reactions with cyanation reagents and reducers .Scientific Research Applications
- Anti-Inflammatory Properties : Researchers have investigated the anti-inflammatory potential of 2,5-dimethoxyphenylacetic acid. It may modulate immune responses and could be a candidate for drug development .
- Neuroprotective Effects : Some studies suggest that this compound exhibits neuroprotective properties. It could be explored further for potential treatments related to neurodegenerative diseases .
- Cadogan Reaction : 2,5-Dimethoxyphenylacetic acid serves as a starting material for the Cadogan reaction. This reaction is valuable in organic synthesis for constructing aromatic compounds .
- Suzuki–Miyaura Coupling : The compound can be used in Suzuki–Miyaura coupling reactions, enabling the formation of carbon–carbon bonds. Researchers utilize this reaction to create complex organic molecules .
- Quantification and Detection : Scientists use 2,5-dimethoxyphenylacetic acid as a reference standard in high-performance liquid chromatography (HPLC) and gas chromatography (GC). Its known properties aid in quantification and detection .
- Metabolite Identification : Researchers studying natural products may encounter this compound as a metabolite. Its presence in biological samples can provide insights into metabolic pathways .
- Crystal Structure Studies : The crystalline form of 2,5-dimethoxyphenylacetic acid has been characterized by X-ray crystallography. Understanding its crystal structure contributes to materials science and solid-state chemistry .
- Pharmacokinetic Profiling : Investigating the absorption, distribution, metabolism, and excretion (ADME) of this compound helps assess its pharmacokinetic properties .
- Metabolic Pathways : Researchers explore how 2,5-dimethoxyphenylacetic acid is metabolized in vivo, shedding light on its fate within the body .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Analytical Chemistry and Chromatography
Natural Product Research
Materials Science and Crystallography
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c1-17-7-3-4-10(18-2)8(5-7)11-9(12(15)16)6-13-14-11/h3-6H,1-2H3,(H,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXMGEQKCEZNXOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=C(C=NN2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501213798 | |
Record name | 3-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501213798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,5-dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
CAS RN |
879996-78-8 | |
Record name | 3-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=879996-78-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2,5-Dimethoxyphenyl)-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501213798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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